Cas no 1592761-83-5 (Furan, 3-(bromomethyl)tetrahydro-3-(2-methoxyethyl)-2-methyl-)

• Product Name: Furan, 3-(bromomethyl)tetrahydro-3-(2-methoxyethyl)-2-methyl-
• CAS No: 1592761-83-5
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 5284263
• Update Time: 2025-07-16

Furan, 3-(bromomethyl)tetrahydro-3-(2-methoxyethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(bromomethyl)tetrahydro-3-(2-methoxyethyl)-2-methyl-

• Inchi： 1S/C9H17BrO2/c1-8-9(7-10,3-5-11-2)4-6-12-8/h8H,3-7H2,1-2H3
• InChI Key： QUHYUVPWDUERFE-UHFFFAOYSA-N
• SMILES： O1CCC(CBr)(CCOC)C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on Furan, 3-(bromomethyl)tetrahydro-3-(2-methoxyethyl)-2-methyl-

Comprehensive Overview of Furan, 3-(bromomethyl)tetrahydro-3-(2-methoxyethyl)-2-methyl- (CAS No. 1592761-83-5)

The chemical compound Furan, 3-(bromomethyl)tetrahydro-3-(2-methoxyethyl)-2-methyl- (CAS No. 1592761-83-5) is a specialized furan derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a bromomethyl group and a methoxyethyl side chain, makes it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel bioactive molecules and functional materials.

In recent years, the demand for furan-based compounds has surged, driven by their applications in green chemistry and sustainable manufacturing. The compound’s tetrahydrofuran (THF) backbone is particularly noteworthy, as THF derivatives are widely used as solvents and precursors in polymer production. With growing emphasis on eco-friendly alternatives, Furan, 3-(bromomethyl)tetrahydro-3-(2-methoxyethyl)-2-methyl- is gaining attention for its potential to replace traditional petrochemical-derived intermediates.

One of the most searched questions in the field is: "What are the synthetic routes for 3-(bromomethyl)tetrahydrofuran derivatives?" This highlights the compound’s relevance in organic synthesis methodologies. The bromomethyl group in this molecule offers a reactive site for further functionalization, enabling the creation of complex architectures. For instance, it can undergo nucleophilic substitution or cross-coupling reactions, making it valuable for constructing heterocyclic compounds and pharmaceutical intermediates.

Another trending topic is the integration of AI-driven drug discovery with traditional chemical synthesis. Researchers are leveraging computational tools to predict the reactivity and applications of Furan, 3-(bromomethyl)tetrahydro-3-(2-methoxyethyl)-2-methyl-. This aligns with the broader shift toward data-driven chemistry, where machine learning models optimize reaction conditions and reduce experimental trial-and-error. Such advancements are reshaping how chemists approach the design of high-value specialty chemicals.

The compound’s methoxyethyl moiety also contributes to its solubility and stability, which are critical for formulation science. In the pharmaceutical industry, these properties are essential for improving drug delivery systems. For example, modifying the methoxyethyl group can enhance a molecule’s bioavailability, a key factor in developing next-generation therapeutics. This has led to increased interest in the compound’s potential for targeted drug delivery and controlled-release formulations.

From an industrial perspective, Furan, 3-(bromomethyl)tetrahydro-3-(2-methoxyethyl)-2-methyl- is being explored for its role in advanced material science. Its ability to act as a building block for polymeric materials and nanostructures is particularly promising. With the rise of smart materials and biodegradable polymers, this compound could play a pivotal role in developing sustainable alternatives to conventional plastics.

In conclusion, Furan, 3-(bromomethyl)tetrahydro-3-(2-methoxyethyl)-2-methyl- (CAS No. 1592761-83-5) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and green chemistry. Its unique structural features and reactivity make it a valuable asset for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is poised to become a cornerstone in the development of sustainable and high-performance chemicals.